Cas no 2034593-89-8 (1-[(1-{1-[3-(benzenesulfonyl)propanoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one)

• Product Name: 1-[(1-{1-[3-(benzenesulfonyl)propanoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one
• CAS No: 2034593-89-8
• MF: C₁₉H₂₃N₅O₄S
• MW: 417.48202252388
• CID: 5354504
• Update Time: 2025-07-15

1-[(1-{1-[3-(benzenesulfonyl)propanoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-((1-(1-(3-(phenylsulfonyl)propanoyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one
• 1-[[1-[1-[3-(benzenesulfonyl)propanoyl]azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• 1-[(1-{1-[3-(benzenesulfonyl)propanoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one

• Inchi： 1S/C19H23N5O4S/c25-18-7-4-9-22(18)11-15-12-24(21-20-15)16-13-23(14-16)19(26)8-10-29(27,28)17-5-2-1-3-6-17/h1-3,5-6,12,16H,4,7-11,13-14H2
• InChI Key： QNJZKPDIIXOTMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(N1CC(C1)N1C=C(CN2C(CCC2)=O)N=N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 713
• XLogP3: -0.8
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-[(1-{1-[3-(benzenesulfonyl)propanoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one

Research Briefing on 1-[(1-{1-[3-(benzenesulfonyl)propanoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one (CAS: 2034593-89-8)

The compound 1-[(1-{1-[3-(benzenesulfonyl)propanoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one (CAS: 2034593-89-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications. The compound's unique structure, featuring an azetidine ring, a triazole moiety, and a pyrrolidinone group, suggests its potential as a versatile scaffold for drug development.

Recent studies have highlighted the synthetic pathways for 2034593-89-8, emphasizing the use of click chemistry for the efficient construction of the triazole ring. Researchers have reported high yields and excellent regioselectivity in the synthesis, making it a viable candidate for large-scale production. Additionally, the compound's stability under physiological conditions has been confirmed through in vitro assays, further supporting its potential as a drug candidate.

In terms of biological activity, preliminary investigations indicate that 2034593-89-8 exhibits significant inhibitory effects on specific protein-protein interactions (PPIs) involved in inflammatory pathways. Molecular docking studies suggest that the benzenesulfonyl group plays a critical role in binding to the target protein, while the pyrrolidin-2-one moiety enhances solubility and bioavailability. These findings position the compound as a potential lead for developing anti-inflammatory agents.

Further research has explored the pharmacokinetic properties of 2034593-89-8. In vivo studies in rodent models have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. The compound's metabolic stability and low toxicity profile make it a promising candidate for further preclinical development. However, challenges such as optimizing its half-life and improving tissue specificity remain areas of active investigation.

In conclusion, 1-[(1-{1-[3-(benzenesulfonyl)propanoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one represents a novel and promising scaffold in medicinal chemistry. Its synthetic accessibility, biological activity, and favorable pharmacokinetic properties underscore its potential for therapeutic applications. Future research should focus on elucidating its precise mechanism of action and exploring its efficacy in disease models. This compound exemplifies the innovative approaches being pursued in the quest for new bioactive molecules.